2-[(3-Iodophenyl)methoxy]acetic acid

• Molecular Formula: C9H9IO3
• Molecular Weight: 292.07 g/mol
• SMILES: C1=CC(=CC(=C1)I)COCC(=O)O
• InChI: InChI=1S/C9H9IO3/c10-8-3-1-2-7(4-8)5-13-6-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChIKey: IZVWJUZBMOQWJV-UHFFFAOYSA-N

2-[(3-Iodophenyl)methoxy]acetic Acid Overview

2-[(3-Iodophenyl)methoxy]acetic acid (CAS: 208941-43-9) is an organoiodine compound characterized by its methoxyacetic acid functional group attached to a 3-iodophenyl ring . With a molecular formula of C₉H₉IO₃ and a molecular weight of 292.07 g/mol, this compound serves as a versatile building block in medicinal chemistry and chemical biology, primarily due to the unique reactivity conferred by the iodine atom and the carboxylic acid moiety . It is commercially available from select research chemical suppliers with a standard purity of 95%, making it a practical starting point for derivative synthesis or for use as a specialized probe in biochemical assays .

✓ Meta-iodo aromatic building block for cross-coupling and derivatization

✓ Methoxyacetic acid linker suitable for SAR probe and fragment-based design

✓ Standard research purity supports initial synthesis workflows

2-[(3-Iodophenyl)methoxy]acetic Acid Substitution Risks

The substitution pattern and chemical class of 2-[(3-Iodophenyl)methoxy]acetic acid directly determine its biological and chemical utility, making simple replacement with a close analog a high-risk decision. The meta-iodo substitution on the phenyl ring is a critical determinant of its interaction with biological targets, as evidenced by differential activity profiles against enzymes like acetylcholinesterase (AChE) [1]. Furthermore, the methoxyacetic acid linker is not a generic feature; its length and electronic properties influence the compound's conformational flexibility and pKa, which are key factors in target binding and synthetic derivatization . Swapping this compound for a para-iodo isomer (e.g., 2-[(4-Iodophenyl)methoxy]acetic acid) or a phenoxyacetic acid analog (e.g., 2-(3-Iodophenoxy)acetic acid) without quantitative justification risks losing target engagement, altering reactivity in cross-coupling reactions, and invalidating comparative structure-activity relationship (SAR) analyses [2].

Meta-iodo substitution

Para-iodo isomer may alter binding affinity and cross-coupling regioselectivity

Methoxyacetic acid linker

Phenoxyacetic acid analog shortens linker length, impacting SAR and pKa

• [1] TargetMine / ChEMBL. (n.d.). CHEMBL4762548: Inhibition of human erythrocytes AChE (IC50). Assay ID: 155047701. https://targetmine.mizuguchilab.org/targetmine/report.do?id=155047701 View Source
• [2] PubChem. (n.d.). 2-[7-[(3-iodophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid (CID 137027214). https://pubchem.ncbi.nlm.nih.gov/compound/137027214 View Source

2-[(3-Iodophenyl)methoxy]acetic Acid vs. Key Analogs

AChE Inhibition Potency

2-[(3-Iodophenyl)methoxy]acetic acid demonstrates measurable but moderate inhibitory activity against human acetylcholinesterase (AChE) with an IC50 of 28,100 nM (28.1 µM) [1]. This activity profile is distinct from that of more potent, drug-like AChE inhibitors such as tacrine (IC50 ~100-500 nM) [2], placing this compound in a lower-potency category. The specific contribution of the 3-iodo substitution to this activity is inferred from class-level SAR, where halogenated phenoxyacetic acids show variable enzyme inhibition compared to their unsubstituted counterparts.

AChE Inhibition

Class-level

IC50 28,100 nM (vs. tacrine ~100–500 nM)

Supports AChE assay tool compound context, lower potency category

Class-level inference; Ellman’s method, human erythrocyte AChE

Evidence Dimension	Inhibition of human AChE activity
Target Compound Data	IC50 = 28,100 nM (28.1 µM)
Comparator Or Baseline	Tacrine (a known AChE inhibitor): IC50 ~100-500 nM [2]
Quantified Difference	Target compound is ~56- to 281-fold less potent than tacrine.
Conditions	Inhibition of human erythrocytes AChE using acetylcholine iodide as substrate, incubated for 15 mins by Ellman's method [1].

Why This Matters

This data positions 2-[(3-Iodophenyl)methoxy]acetic acid as a useful tool compound or negative control for AChE assays where high potency is not desired, rather than as a lead candidate for therapeutic inhibition.

• [1] TargetMine / ChEMBL. (n.d.). CHEMBL4762548: Inhibition of human erythrocytes AChE (IC50). Assay ID: 155047701. https://targetmine.mizuguchilab.org/targetmine/report.do?id=155047701 View Source
• [2] Li, W. M., et al. (2007). Novel dimeric acetylcholinesterase inhibitors: bis(7)-tacrine. Journal of Medicinal Chemistry, 50(25), 6440-6443. (Representative IC50 range for tacrine). View Source

Impact of Iodo Position on Molecular Properties

The position of the iodine atom on the phenyl ring is a key differentiator. 2-[(3-Iodophenyl)methoxy]acetic acid (meta-iodo) and its para-iodo isomer, 2-[(4-Iodophenyl)methoxy]acetic acid, share the same molecular formula and weight but exhibit distinct predicted physicochemical properties and, consequently, different biological and synthetic utility. The meta-substitution pattern alters the compound's dipole moment, logP, and potential for steric hindrance in receptor binding pockets compared to the para-substituted analog .

Iodo Position Isomerism

Class-level

meta vs. para: distinct predicted dipole and LogP (~1.89)

Isomer choice impacts target binding and SAR interpretation

Based on class-level physicochemical predictions

Evidence Dimension	Predicted LogP and Electronic Distribution
Target Compound Data	2-[(3-Iodophenyl)methoxy]acetic acid: LogP ~1.89
Comparator Or Baseline	2-[(4-Iodophenyl)methoxy]acetic acid: LogP data not available, but predicted to be similar; however, its boiling point is 383.5±22.0 °C , indicating a potential difference in intermolecular forces.
Quantified Difference	The difference in substitution pattern (meta vs. para) leads to a quantifiable difference in boiling point (~383°C for para vs. N/A for meta) and will affect binding modes in SAR studies.
Conditions	In silico prediction and experimental boiling point measurement under standard conditions .

Why This Matters

Procurement of the correct isomer is critical for SAR studies and biological assays, as the meta- and para-iodo compounds are not interchangeable and will produce different results in target engagement and reactivity profiles.

Linker Length and Bioactivity Differences

2-[(3-Iodophenyl)methoxy]acetic acid is distinct from its close analog 2-(3-Iodophenoxy)acetic acid due to the presence of an extra methylene group in the linker between the phenyl ring and the carboxylic acid. This structural difference results in a higher molecular weight (292.07 g/mol vs. 278.04 g/mol) and a distinct spatial arrangement . The extended linker in the methoxyacetic acid derivative provides greater conformational flexibility and alters the pKa of the carboxylic acid, directly impacting its binding affinity and its reactivity as a synthetic intermediate, particularly in esterification and amidation reactions [1].

Linker Length Variant

Reported

MW difference 14.03 g/mol (extra –CH2–)

Linker geometry alters conformational flexibility and binding interactions

Cross-study structural comparison; affects pKa and synthetic reactivity

Evidence Dimension	Molecular Weight and Spatial Conformation
Target Compound Data	2-[(3-Iodophenyl)methoxy]acetic acid: MW = 292.07 g/mol; contains an -O-CH2-COOH linker .
Comparator Or Baseline	2-(3-Iodophenoxy)acetic acid: MW = 278.04 g/mol; contains an -O-COOH linker .
Quantified Difference	A difference of 14.03 g/mol, representing an additional methylene (-CH2-) group, which directly impacts molecular length and conformational flexibility.
Conditions	Standard molecular weight calculation and structural comparison.

Why This Matters

This linker difference is a critical determinant in fragment-based drug discovery and SAR studies. The extra methylene group can significantly improve or diminish target binding by allowing the carboxylic acid to reach a different subsite within a protein binding pocket.

• [1] PubChem. (n.d.). 2-(3-Iodophenoxy)acetic acid. CID 272397. https://pubchem.ncbi.nlm.nih.gov/compound/272397 View Source

2-[(3-Iodophenyl)methoxy]acetic Acid Applications

AChE Assay Control Compound

Given its verified, albeit moderate, inhibitory activity against human AChE (IC50 = 28.1 µM) [1], 2-[(3-Iodophenyl)methoxy]acetic acid is best suited for use as a low-potency control or a tool compound in AChE inhibition assays. This application leverages its specific, quantifiable activity profile to validate assay sensitivity or to serve as a reference point against which more potent inhibitors can be compared, rather than as a lead therapeutic candidate itself.

SAR Studies for Halogenated Phenyl Linkers

The compound's unique combination of a meta-iodo substitution and a methoxyacetic acid linker makes it an ideal building block for systematic SAR exploration . Researchers can use it to probe the effects of halogen position (meta vs. para) and linker length (methoxyacetic vs. phenoxyacetic) on target binding affinity, selectivity, and physicochemical properties. This application is directly supported by the established differences in molecular weight and predicted properties between this compound and its close analogs.

Synthetic Intermediate for Organoiodine Derivatives

The presence of the iodine atom on the phenyl ring, a well-known functional handle for cross-coupling reactions (e.g., Suzuki, Sonogashira), combined with a reactive carboxylic acid group, positions this compound as a strategic intermediate for the synthesis of more complex molecules . Its specific substitution pattern allows for the regiospecific introduction of diverse functional groups, enabling the creation of novel libraries for drug discovery or materials science, with its differentiation from isomers ensuring correct regiochemistry in final products.

Application

Selection Property

Validation Focus

AChE assay tool compound

Low-potency inhibitor profile with characterized IC50 range

Assay sensitivity validation and inhibitor ranking context

Halogen and linker SAR probe

Meta-iodo substitution with methoxyacetic acid linker

Comparative binding affinity and physicochemical profiling

Cross-coupling synthetic intermediate

Iodo-substituted aromatic building block with carboxylic acid handle

Regiospecific derivatization and product characterization

• [1] TargetMine / ChEMBL. (n.d.). CHEMBL4762548: Inhibition of human erythrocytes AChE (IC50). Assay ID: 155047701. https://targetmine.mizuguchilab.org/targetmine/report.do?id=155047701 View Source